Cas no 63216-69-3 (2,5-Octadiene)

2,5-Octadiene structure
2,5-Octadiene structure
Product Name:2,5-Octadiene
CAS No:63216-69-3
MF:C8H14
MW:110.196762561798
CID:1648770
PubChem ID:522087
Update Time:2025-04-21

2,5-Octadiene Chemical and Physical Properties

Names and Identifiers

    • 2,5-Octadiene
    • octa-2,5-diene
    • 63216-69-3
    • DTXSID50334847
    • Inchi: 1S/C8H14/c1-3-5-7-8-6-4-2/h3,5-6,8H,4,7H2,1-2H3
    • InChI Key: GDDAJHJRAKOILH-UHFFFAOYSA-N
    • SMILES: C(C)C=CCC=CC

Computed Properties

  • Exact Mass: 110.10962
  • Monoisotopic Mass: 110.109550447g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 78
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • XLogP3: 3
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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